Cas no 898776-80-2 (Ethyl 8-(3,4-dichlorophenyl)-8-oxooctanoate)

• Product Name: Ethyl 8-(3,4-dichlorophenyl)-8-oxooctanoate
• CAS No: 898776-80-2
• MF: C₁₆H₂₀Cl₂O₃
• MW: 331.234203338623
• MDL: MFCD02261294
• CID: 1946839
• PubChem ID: 24727474
• Update Time: 2025-10-29

Ethyl 8-(3,4-dichlorophenyl)-8-oxooctanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 8-(3,4-dichlorophenyl)-8-oxooctanoate
• CTK5G5594
• AKOS016022903
• AG-H-65699
• MFCD02261294
• DTXSID00645692
• MS-21099
• ETHYL8-(3,4-DICHLOROPHENYL)-8-OXOOCTANOATE
• 898776-80-2

• MDL： MFCD02261294
• Inchi： 1S/C16H20Cl2O3/c1-2-21-16(20)8-6-4-3-5-7-15(19)12-9-10-13(17)14(18)11-12/h9-11H,2-8H2,1H3
• InChI Key： WQGSYFLJJZAOPU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(CCCCCCC(=O)OCC)=O)Cl

Computed Properties

• Exact Mass: 330.07900
• Monoisotopic Mass: 330.0789499Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 5.07980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 8-(3,4-dichlorophenyl)-8-oxooctanoate

Comprehensive Overview of Ethyl 8-(3,4-dichlorophenyl)-8-oxooctanoate (CAS No. 898776-80-2)

Ethyl 8-(3,4-dichlorophenyl)-8-oxooctanoate is a specialized organic compound with significant applications in pharmaceutical and chemical research. Its CAS number 898776-80-2 serves as a unique identifier, ensuring precise classification in global databases. This ester derivative, featuring a 3,4-dichlorophenyl moiety, is widely studied for its potential role in drug synthesis and material science. Researchers are increasingly focusing on its structure-activity relationship (SAR), particularly in the context of bioactive molecule design.

The compound's molecular formula C16H20Cl2O3 highlights its moderate complexity, making it a valuable intermediate in organic synthesis. Its ethyl ester group enhances solubility in organic solvents, a critical factor for laboratory applications. Recent trends in green chemistry have spurred interest in optimizing its synthesis to reduce environmental impact. Discussions in academic forums frequently address its reaction yield optimization and purification techniques, reflecting the compound's practical importance.

In analytical chemistry, Ethyl 8-(3,4-dichlorophenyl)-8-oxooctanoate is often characterized using HPLC and NMR spectroscopy. These methods verify its purity and structural integrity, which are crucial for reproducibility in research. The dichlorophenyl component contributes to its distinct spectral signatures, facilitating identification. As the demand for high-purity intermediates grows, this compound's quality control protocols have become a key discussion point among chemists.

Emerging studies explore its potential in medicinal chemistry, particularly as a precursor for central nervous system (CNS) targeting compounds. While not pharmacologically active itself, its ketoester functionality allows diverse derivatization, aligning with current drug discovery paradigms. Patent literature reveals its utility in designing enzyme inhibitors, correlating with industry interest in targeted therapies.

From a commercial perspective, suppliers emphasize its storage stability under inert atmospheres, addressing common handling concerns. The compound's thermal decomposition profile is frequently analyzed to ensure safe transportation. With rising laboratory safety standards, these data points are increasingly incorporated into material safety data sheets (MSDS) for global compliance.

Environmental scientists examine its biodegradation pathways, especially given the dichlorinated aromatic structure. This aligns with broader persistent organic pollutant (POP) research initiatives. Regulatory bodies monitor such studies to update chemical safety guidelines, making this aspect crucial for industrial users.

In academic settings, the compound serves as a case study for teaching retrosynthetic analysis. Its multistep synthesis from basic precursors demonstrates important organic transformations, including Friedel-Crafts acylation and esterification. These educational applications reinforce its relevance beyond industrial use.

Technological advancements in process chemistry have enabled more efficient production of Ethyl 8-(3,4-dichlorophenyl)-8-oxooctanoate. Continuous flow reactors and catalytic systems now achieve higher yields compared to traditional batch methods. Such innovations respond to the pharmaceutical industry's demand for cost-effective intermediates.

The compound's crystallographic data provides insights into molecular packing, valuable for solid-state chemistry research. X-ray diffraction studies reveal how the dichlorophenyl and ester groups influence crystal lattice formation, information applicable to polymorph screening in drug development.

Global market analyses indicate steady demand for CAS 898776-80-2, particularly from contract research organizations (CROs). Its pricing reflects the technical challenges associated with chlorinated compound synthesis. Suppliers increasingly provide custom synthesis services to meet diverse research needs.

Future research directions may explore its computational modeling to predict novel derivatives. Molecular docking studies could reveal interactions with biological targets, potentially unlocking new therapeutic applications. Such approaches align with the growing integration of AI in chemical research.

Quality assurance protocols for Ethyl 8-(3,4-dichlorophenyl)-8-oxooctanoate now incorporate mass spectrometry for impurity profiling. This addresses the pharmaceutical industry's stringent ICH guidelines for impurities in active pharmaceutical ingredients (APIs).

The compound's lipophilicity parameters (logP values) are frequently measured to assess its potential in drug formulation. Such physicochemical properties are critical for ADME/Tox predictions during early-stage drug development.

In specialty chemical markets, its technical specifications often include residual solvent levels and heavy metal content, reflecting evolving regulatory expectations. These parameters influence purchasing decisions among fine chemical buyers.

Academic publications increasingly cite 898776-80-2 in methodological studies about aromatic ketone chemistry. Its well-characterized properties make it a reliable reference material for developing new analytical techniques.